Cas no 1335-44-0 (Benzeneacetaldehyde,ar-(1-methylethyl)-)

• Product Name: Benzeneacetaldehyde,ar-(1-methylethyl)-
• CAS No: 1335-44-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 199403
• PubChem ID: 74010
• Update Time: 2024-02-27

Benzeneacetaldehyde,ar-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,ar-(1-methylethyl)-
• 2-(3-propan-2-ylphenyl)acetaldehyde
• HOMO CUMINIC ALDEHYDE 50
• [3-(propan-2-yl)phenyl]acetaldehyde
• ar-Isopropylphenylacetaldehyde
• Benzeneacetaldehyde,ar-(1-methylethyl)
• EINECS 215-634-5
• ar-(1-methylethyl)-benzeneacetaldehyd
• Cuminacetaldehyde
• M-CYMENE-7-CARBOXALDEHYDE
• ar-(1-methylethyl)-Benzeneacetaldehyde
• Benzeneacetaldehyde, ar-(1-methylethyl)-

• Inchi： 1S/C11H14O/c1-9(2)11-5-3-10(4-6-11)7-8-12/h3-6,8-9H,7H2,1-2H3
• InChI Key： FSKGFRBHGXIDSA-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=CC=C(CC=O)C=C1

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.956
• Boiling Point: 241.7°Cat760mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.503
• PSA: 17.07000
• LogP: 2.55140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids